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Compound of Interest

Deoxyfuconojirimycin
Compound Name:
hydrochloride

cat. No.: B1139675

For Immediate Reference: In case of a spill or exposure, immediately consult the Safety Data
Sheet (SDS) and follow all institutional and local environmental, health, and safety (EHS)
guidelines.

This document provides a comprehensive, step-by-step guide for the proper disposal of
Deoxyfuconojirimycin hydrochloride, designed for researchers, scientists, and drug
development professionals. The following procedures for handling unused product, empty
containers, and spills are synthesized from publicly available safety data sheets to ensure safe
and compliant laboratory operations.

Chemical and Safety Data Overview

Deoxyfuconojirimycin hydrochloride is an o-L-fucosidase inhibitor. While some suppliers do
not classify it as a hazardous substance, others assign hazard classifications. Therefore, it is
crucial to handle it with care, employing standard laboratory safety protocols.
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Property Value Source
Molecular Formula CeH13NOs - HCI

Molecular Weight 183.63 g/mol

Appearance White Solid [1]
Storage Keep refrigerated [1]
Incompatible Materials Strong oxidizing agents [1]

Carbon monoxide (CO),
Hazardous Decomposition Carbon dioxide (C0O2), o
Products Nitrogen oxides (NOXx),

Hydrogen chloride

Disposal Procedures

The proper disposal of Deoxyfuconojirimycin hydrochloride must be conducted in
accordance with local, state, and federal regulations. Always consult your institution's EHS
office for specific guidance.

Unused or Waste Product

o Consult Waste Management Authority: Before disposal, consult your institution's EHS office
or a licensed professional waste disposal service.[2]

« Incineration: The recommended method of disposal for the residue is incineration at an
approved facility.[2]

e Recycling: Consult the manufacturer for potential recycling options.[2]

Empty Containers

o Triple Rinse: If permissible by local regulations and container type, triple rinse the container
with a suitable solvent. The rinsate should be collected and treated as chemical waste.

» Disposal: Dispose of rinsed containers in an authorized landfill or recycle where possible.[2]
Unrinsed containers should be treated as chemical waste.
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Spill Cleanup

For all spills, avoid generating dust.[2] Use dry clean-up procedures.

Small Spills:

Personal Protective Equipment (PPE): Wear appropriate PPE, including impervious gloves,
safety glasses, and a dust respirator.[2]

Containment: Carefully sweep or vacuum up the spilled material.[2] Consider using an
explosion-proof vacuum designed for grounded use.[2]

Collection: Place the spilled material into a clean, dry, sealable, and properly labeled
container for disposal.[2]

Large Spills:

Evacuate: Clear the area of all personnel and move upwind.[2]

Alert Authorities: Notify your institution's emergency responders and provide them with the
location and nature of the hazard.[2]

PPE: Control personal contact by using the appropriate protective equipment, including a
dust respirator.[2]

Prevent Spread: Prevent the spillage from entering drains, sewers, or water courses.[2]

Cleanup: Sweep or shovel up the material, recovering the product whenever possible. Place
residues in labeled plastic bags or other suitable containers for disposal.[2]

Decontamination: If contamination of drains or waterways occurs, immediately advise
emergency services.[2]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of

Deoxyfuconojirimycin hydrochloride.
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Deoxyfuconojirimycin Hydrochloride Disposal Workflow
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Caption: Disposal workflow for Deoxyfuconojirimycin hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. fishersci.com [fishersci.com]
o 2. datasheets.scbt.com [datasheets.scbt.com]

» To cite this document: BenchChem. [Proper Disposal of Deoxyfuconojirimycin Hydrochloride:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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